Cas no 2549063-87-6 (2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine)

• Product Name: 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine
• CAS No: 2549063-87-6
• MF: C₁₃H₁₅N₃S
• MW: 245.343301057816
• CID: 5315031
• PubChem ID: 151710453
• Update Time: 2025-05-25

2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine
• F6754-9019
• 2549063-87-6
• AKOS040724842
• 2-(Methylthio)-N-(2-phenylethyl)-4-pyrimidinamine

• Inchi： 1S/C13H15N3S/c1-17-13-15-10-8-12(16-13)14-9-7-11-5-3-2-4-6-11/h2-6,8,10H,7,9H2,1H3,(H,14,15,16)
• InChI Key： RGLHOHPEKDRIFR-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC(NCCC2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 245.09866866g/mol
• Monoisotopic Mass: 245.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 447.1±28.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine

Comprehensive Overview of 2-(Methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine (CAS No. 2549063-87-6)

2-(Methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine (CAS No. 2549063-87-6) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to in abbreviated forms like MSPEPA or pyrimidine-4-amine derivative, features a methylsulfanyl group and a phenylethylamine moiety, which contribute to its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or intermediate in drug synthesis, aligning with the growing demand for small-molecule therapeutics in oncology and metabolic disorders.

The molecular structure of 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine includes a pyrimidine core, a scaffold widely exploited in medicinal chemistry for its ability to mimic natural nucleotides. The methylsulfanyl substituent enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Meanwhile, the N-(2-phenylethyl) group may facilitate interactions with aromatic residues in target proteins, a feature leveraged in GPCR-targeted therapies. These attributes make it a candidate for structure-activity relationship (SAR) studies, a trending topic in AI-driven drug discovery platforms.

Current research trends highlight the compound’s relevance in fragment-based drug design (FBDD), where its modular structure serves as a chemical building block. With the rise of computational chemistry tools like molecular docking and quantum mechanics/molecular mechanics (QM/MM) simulations, scientists are exploring its binding affinities for proteins implicated in inflammatory pathways—a hot topic linked to autoimmune disease therapeutics. Notably, its CAS No. 2549063-87-6 is frequently searched alongside terms like "pyrimidine-based kinase inhibitors" and "phenylethylamine derivatives in drug development," reflecting its interdisciplinary appeal.

From a synthetic perspective, 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine is typically prepared via nucleophilic aromatic substitution (SNAr) or Pd-catalyzed cross-coupling, methods popularized in green chemistry initiatives. Its methylsulfanyl group can undergo further functionalization, enabling the creation of sulfoxide or sulfone analogs—a strategy employed to modulate drug metabolism and toxicity profiles. These transformations align with industry demands for sustainable synthetic routes, a priority in ESG-focused pharmaceutical manufacturing.

In the context of intellectual property (IP), patents referencing CAS 2549063-87-6 often emphasize its utility in combination therapies, particularly for resistant disease strains. This resonates with global health concerns like antimicrobial resistance (AMR) and cancer relapse, where multi-target agents are increasingly sought after. Additionally, its logP and pKa values—frequently queried in ADMET prediction software—suggest favorable pharmacokinetic properties, further driving commercial interest.

As the scientific community shifts toward precision medicine, 2-(methylsulfanyl)-N-(2-phenylethyl)pyrimidin-4-amine exemplifies how tailored molecular architectures can address unmet clinical needs. Its integration into high-throughput screening (HTS) libraries and compatibility with click chemistry protocols underscore its versatility. With ongoing debates about cost-effective drug development, this compound’s balance of synthetic accessibility and biological potential positions it as a noteworthy subject in contemporary chemical biology literature.